Cas no 6498-04-0 (1,2,4-Triazine-3-carboxylic acid)

• Product Name: 1,2,4-Triazine-3-carboxylic acid
• CAS No: 6498-04-0
• MF: C₄H₃N₃O₂
• MW: 125.085520029068
• MDL: MFCD23703190
• CID: 46822
• PubChem ID: 23261718
• Update Time: 2025-04-18

1,2,4-Triazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3-carboxylic acid
• 1.2.4-Triazin-3-carbonsaeure
• SY258332
• 1,2,4-Triazine-3-carboxylicacid
• AB48886
• FT-0658054
• A834927
• AKOS006288336
• SCHEMBL4449946
• CS-W000557
• TS-00003
• MFCD08751333
• DTXSID60631718
• 6498-04-0
• [1,2,4]Triazine-3-carboxylic acid
• DB-009972

• MDL： MFCD23703190
• Inchi： 1S/C4H3N3O2/c8-4(9)3-5-1-2-6-7-3/h1-2H,(H,8,9)
• InChI Key： OKVCKNCXOXSKPO-UHFFFAOYSA-N
• SMILES： OC(C1N=NC=CN=1)=O

Computed Properties

• Exact Mass: 125.02300
• Monoisotopic Mass: 125.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.532
• Boiling Point: 402.6°C at 760 mmHg
• Flash Point: 402.6 °C at 760 mmHg
• PSA: 75.97000
• LogP: -0.43020

1,2,4-Triazine-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD52871)